Cas no 29462-74-6 (Acetic acid, 2-sulfo-,1-hexadecyl ester, sodium salt (1:1))
29462-74-6 structure
Product Name:Acetic acid, 2-sulfo-,1-hexadecyl ester, sodium salt (1:1)
CAS No:29462-74-6
MF:C18H35NaO5S
MW:386.522276163101
CID:278309
PubChem ID:23687239
Update Time:2025-04-19
Acetic acid, 2-sulfo-,1-hexadecyl ester, sodium salt (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid, 2-sulfo-,1-hexadecyl ester, sodium salt (1:1)
- sodium,2-hexadecoxy-2-oxoethanesulfonate
- Acetic acid, sulfo-, 1-hexadecyl ester, sodium salt
- Sodium 1-hexadecyl sulphonatoacetate
- sodium 2-(hexadecyloxy)-2-oxoethanesulfonate
- Sodium palmityl sulfoacetate
- sodium;2-hexadecoxy-2-oxoethanesulfonate
- NS00028709
- EINECS 249-651-4
- Acetic acid, 2-sulfo-, 1-hexadecyl ester, sodium salt (1:1)
- 29462-74-6
- DTXSID0067474
- SODIUM 1-HEXADECYL SULFONATOACETATE
- SCHEMBL11701087
-
- Inchi: 1S/C18H36O5S.Na/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-23-18(19)17-24(20,21)22;/h2-17H2,1H3,(H,20,21,22);/q;+1/p-1
- InChI Key: YSDHJRVISXLHKX-UHFFFAOYSA-M
- SMILES: S(CC(=O)OCCCCCCCCCCCCCCCC)(=O)(=O)[O-].[Na+]
Computed Properties
- Exact Mass: 386.21045
- Monoisotopic Mass: 386.21
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 18
- Complexity: 393
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 91.9A^2
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 83.5
Acetic acid, 2-sulfo-,1-hexadecyl ester, sodium salt (1:1) Related Literature
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
29462-74-6 (Acetic acid, 2-sulfo-,1-hexadecyl ester, sodium salt (1:1)) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent